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Compound of Interest

Compound Name: FA-Leu-Gly-Pro-Ala-OH

Cat. No.: B1336296

Introduction

Collagenases are a class of enzymes belonging to the matrix metalloproteinase (MMP) family
that are capable of degrading collagen.[1][2][3][4][5][6] Their activity is crucial in various
physiological and pathological processes, including tissue remodeling, wound healing, and
bacterial pathogenesis.[1][2][3] The accurate measurement of collagenase activity is therefore
essential in diverse fields of research and drug development. This application note describes a
continuous spectrophotometric assay for determining collagenase activity using the synthetic
peptide substrate N-(3-[2-Furyl]acryloyl)-Leu-Gly-Pro-Ala (FALGPA).[7][8] This method is
particularly suitable for bacterial collagenases, such as those from Clostridium histolyticum.[1]

[31[4][5][6]
Principle of the Assay

The FALGPA assay is based on the enzymatic cleavage of the FALGPA peptide, which mimics
the structure of native collagen.[1][2][8] The collagenase enzyme specifically hydrolyzes the
Leu-Gly peptide bond within the FALGPA substrate.[9] This cleavage results in a decrease in
the absorbance of the solution, which can be monitored spectrophotometrically at a wavelength
of 345 nm. The rate of the decrease in absorbance is directly proportional to the collagenase
activity in the sample.[7][8] One unit of collagenase is defined as the amount of enzyme that
hydrolyzes 1.0 umole of FALGPA per minute at 25°C and pH 7.5 in the presence of calcium
ions.[7]
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Applications
o Determination of collagenase activity in purified enzyme preparations.[2][4][5]
o Measurement of collagenase activity in bacterial extracts.[2][3][4][5]
e Screening and characterization of collagenase inhibitors.[1][2][3][4][5][6]

Required Materials and Reagents
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Reagent Supplier Example Notes

FALGPA (N-(3-[2-

Furyllacryloyl)-Leu-Gly-Pro- Sigma-Aldrich (F5135) Store at -20°C.

Ala)

Tricine Sigma-Aldrich (T0377)

Calcium Chloride (CaClz2) Sigma-Aldrich (21115)

Sodium Chloride (NacCl) Sigma-Aldrich (S6546)

Sodium Hydroxide (NaOH) Sigma-Aldrich (S2567) For pH adjustment.

Hydrochloric Acid (HCI) Sigma-Aldrich (H3162) For pH adjustment.

Collagenase (e.g., from C. ] For positive control and
_ , Varies

histolyticum) standard curve.

1,10-Phenanthroline Sigma-Aldrich For inhibitor control.

Ultrapure Water (=18 MQ-cm)

i Capable of kinetic
Spectrophotometer (UV-Vis)
measurements at 345 nm.

96-well clear, flat-bottom plates

or cuvettes

Pipettes and tips

Experimental Protocols

. Reagent Preparation

[EEN

a. Assay Buffer (50 mM Tricine, 10 mM CacClz, 400 mM NacCl, pH 7.5)

Weigh approximately 2.24 g of Tricine and dissolve in 200 mL of ultrapure water.[7]

Add 20 mL of 5.0 M Sodium Chloride solution.[7]

Mix thoroughly and adjust the pH to 7.5 at 25°C using 1 M NaOH or 1 M HCL.[7]
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Add 2.5 mL of 1 M Calcium Chloride solution (or 25 mL of a 100 mM solution).[7]

Bring the final volume to 250 mL with ultrapure water.[7]

Re-adjust the pH to 7.5 at 25°C if necessary.[7]

Store the buffer at 4°C or -20°C.[3][4][5] Equilibrate to room temperature before use.[3][4][5]

. FALGPA Substrate Solution (1.0 mM)

Prepare a 0.48 mg/mL solution of FALGPA in the Assay Buffer.[7] The exact weight should
be corrected based on the water content of the specific lot of FALGPA used.[7]

Stir for a minimum of 30 minutes to ensure complete dissolution.[7]

If necessary, adjust the pH to 7.5 with 1 M NaOH or 1 M HCL[7]

Aliquoted and stored at -20°C, protected from light.[1][3] Avoid repeated freeze-thaw cycles.
[11[3]

. Collagenase Enzyme Solution

Immediately before use, prepare a solution of collagenase in cold ultrapure water or an
appropriate cold buffer (e.g., PBS or HBSS).[4][5][7]

The optimal concentration will depend on the activity of the enzyme preparation. A starting
concentration of 2 units/mL can be used as a guideline.[7] For unknown samples, it is
recommended to test several dilutions to ensure the activity falls within the linear range of
the assay.[3]

. Inhibitor Solution (e.g., 1,10-Phenanthroline)

Prepare a stock solution of the inhibitor in an appropriate solvent. For 1,10-Phenanthroline, a
1 M stock can be prepared.[1][3][4][5]

. Standard Collagenase Activity Assay Protocol (96-well plate format)
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e Sample Preparation:
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[e]

Add 2-10 pL of the collagenase sample or bacterial extract to the desired wells of a 96-well
plate.[3][4][5]

[e]

For the positive control, add 10 pL of a known collagenase solution.[3][4][5]

o

For the blank (reagent background), add the same volume of the buffer used to prepare
the enzyme.

o

Adjust the volume in all wells to 100 pL with Collagenase Assay Buffer.[3][4][5]

e Reaction Mix Preparation:

o Prepare a Reaction Mix for the required number of wells. For each well, mix 40 pL of
Collagenase Substrate (FALGPA) and 60 pL of Collagenase Assay Buffer.[3][5]

o Add 100 pL of the Reaction Mix to each well.
¢ Measurement:

o Immediately place the plate in a microplate reader and begin measuring the absorbance at
345 nm in kinetic mode.[1][2][3]

o Record readings every 25-60 seconds for 5-15 minutes at a constant temperature (e.g.,
25°C or 37°C).[1][7][10]

o Note: Low activity samples may require longer measurement times (up to 1-3 hours), while
high activity samples may consume the substrate quickly and require dilution.[3][5]

3. Protocol for Screening Collagenase Inhibitors
e Assay Setup:

o Test Inhibitor Wells: Add 10 pL of the collagenase enzyme, 2 L of the test inhibitor, and
adjust the volume to 100 pL with Assay Buffer.[3]

o Inhibitor Control Wells: Add 10 pL of the collagenase enzyme, 2 pL of a known inhibitor
(e.g., 1,10-Phenanthroline), and adjust the volume to 100 pL with Assay Buffer.[3][4][5]
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o Enzyme Control Wells: Add 10 pL of the collagenase enzyme and 2 uL of the solvent used
for the inhibitor, then adjust the volume to 100 uL with Assay Buffer.[3]

 Incubation: Incubate the plate at room temperature for 10 minutes to allow the inhibitor to
interact with the enzyme.[3]

e |nitiate Reaction and Measure:
o Add 100 pL of the Reaction Mix (see step 2.2) to all wells.

o Immediately measure the absorbance at 345 nm in kinetic mode as described above (step
2.3).

e Calculate Percentage Inhibition:
o Determine the reaction rates (AA/min) for the enzyme control and the test inhibitor wells.

o Calculate the percentage of inhibition using the following formula: % Inhibition =
[(RateEnzyme Control - RateTest Inhibitor) / RateEnzyme Control] x 100

Data Presentation

Table 1: Reaction Mixture Composition
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Final Concentration (in 3.00

Component Volume per Well

mL total volume)
FALGPA Solution (1.0 mM) 2.90 mL 0.967 mM
Enzyme Solution 0.10 mL Varies (e.g., 0.20 units)

Final Concentrations of Buffer

Components

Tricine 48.3 mM
Calcium Chloride 9.67 mM
Sodium Chloride 387 mM

Note: This table is based on a
standard 3.00 mL cuvette-
based assay.[7]
Concentrations should be
adjusted based on the final
reaction volume in a 96-well

plate.

Calculation of Collagenase Activity

The activity of the collagenase enzyme is calculated from the linear portion of the reaction
curve (AA345/minute).

Formula:

Collagenase Activity (units/mL) = (AA345/minTest - AA345/minBlank) x Vt/ (¢ x Ve)

Where:

e AA345/min = The maximum linear rate of decrease in absorbance at 345 nm per minute.
e Vit = Total volume of the reaction (in mL).[1][2]

e ¢ = Millimolar extinction coefficient of FALGPA at 345 nm, which is 0.53 mM-1cm-1.[1][2][7]
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e Ve = Volume of the enzyme solution added (in mL).[1][2]

One unit of activity is defined as the hydrolysis of 1.0 pmole of FALGPA per minute.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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